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Compound of Interest

Compound Name: Renzapride

CAS No.: 112727-80-7

Cat. No.: B052152

Get Quote

Risk Assessment & Pharmacological Context
The "Why" Behind the Protocol

Effective safety protocols are not based on generic checklists but on the specific

pharmacological activity of the analyte.[1] Renzapride is a substituted benzamide acting as a

5-HT4 receptor agonist and 5-HT3 receptor antagonist [1].[1][2][3][4] While some Safety Data

Sheets (SDS) may list it as "No known hazard" due to a lack of historical industrial toxicology

data, this is a dangerous assumption for a research compound.[1]

Potency Warning: With a

value of approximately 115 nM at the 5-HT4 receptor [2], Renzapride is a pharmacologically
active agent.[1] It is designed to alter gastrointestinal motility and can have systemic effects if
absorbed.[1]

The DMSO Vector: Renzapride is frequently solubilized in Dimethyl Sulfoxide (DMSO) for

biological assays.[1] DMSO is a potent permeation enhancer, capable of carrying dissolved
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Active Pharmaceutical Ingredients (APIs) directly through intact skin and nitrile gloves.[1]

Handling Renzapride in DMSO represents the highest risk vector in the workflow.[1]

Dust Inhalation: As a solid salt (typically hydrochloride), the primary route of occupational

exposure is the inhalation of airborne particulates during weighing.[1]

Operational Classification: Treat Renzapride as a Potent Compound (OEB 3 equivalent).[1]

Target Control Limit: < 10 µg/m³ (8-hour TWA)[1][5]

Containment Strategy: Primary containment (Engineering Controls) is mandatory; PPE is the

secondary barrier.[1]

The Barrier Strategy: PPE Selection
The following PPE ensemble is designed to create redundancy. If one barrier fails (e.g., glove

tear), the secondary barrier prevents exposure.[1]

PPE Specification Table
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Protection Zone
Low Risk
Operation (Closed
Vials/Storage)

High Risk
Operation
(Weighing/Solubiliz
ation)

Technical Rationale

Respiratory

N95 Respirator

(Optional if vial

sealed)

N95 Minimum; PAPR

recommended for

>100mg

Prevents inhalation of

micro-particulates

generated during

spatula transfer.[1][5]

Dermal (Hands)
Single Nitrile Glove

(0.11 mm)

Double Gloving (See

Protocol below)

Outer glove absorbs

gross contamination;

inner glove protects

against micro-

breaches.[1][5]

Ocular
Safety Glasses with

Side Shields

Chemical Goggles or

Face Shield

Protects against

splashes, particularly

when using

DMSO/ethanol

solvents.[5]

Body
Standard Lab Coat

(Cotton/Poly)

Tyvek® Sleeves or

Disposable Gown

Disposable sleeves

prevent powder

accumulation on

reusable lab coat

cuffs.[1][5]

Hierarchy of Controls (Visualized)
The following diagram illustrates the decision matrix for handling Renzapride, prioritizing

engineering controls over PPE.
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Renzapride Handling Risk

1. Engineering Controls
(Fume Hood / HEPA Enclosure)

 Primary Containment

2. Administrative Controls
(SOPs, Restricted Access)

 Residual Risk

3. PPE Barrier
(Double Gloves, N95, Goggles)

 Final Barrier

Safe Operation

Click to download full resolution via product page

Figure 1: Risk mitigation hierarchy. Engineering controls are the primary defense against potent

benzamides.

Operational Protocol: The "Double-Glove"
Technique
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When handling Renzapride in solution (DMSO/Water), standard nitrile gloves offer limited

protection time (breakthrough < 5 minutes for DMSO).[1] Use this validated donning/doffing

sequence.

Phase A: Donning (Pre-Experiment)
Wash hands thoroughly with soap and water.[1] Dry completely.[1]

Inner Glove: Don a bright-colored nitrile glove (e.g., orange or purple).[1] This serves as a

"breach indicator."[1]

Outer Glove: Don a standard blue/white nitrile glove over the inner layer.[1]

Check: If you see the bright color showing through a tear, stop immediately.[1]

Cuffing: Pull the lab coat cuffs over the inner glove, then pull the outer glove over the lab

coat cuff.[1] This seals the wrist gap.[1]

Phase B: Handling & Solubilization[1]
Weighing: Perform all weighing inside a certified Chemical Fume Hood.

Static Control: Use an anti-static gun or bar if the powder is "fly-away."[1] Benzamide salts

can be electrostatically charged.[1][6]

Solvent Addition: Add DMSO/solvent slowly down the side of the vial to minimize

aerosolization.[1]

Cap & Vortex: Ensure the cap is verified tight before vortexing.[1]

Phase C: Doffing (The Critical Step)
Most self-contamination occurs here.[1]

Outer Glove Removal: Grasp the outside of one glove near the wrist.[1] Peel it away from the

hand, turning it inside out.[1] Hold the removed glove in the gloved hand.[1]

Second Outer Glove: Slide a finger under the wrist of the remaining outer glove.[1] Peel it off,

creating a "bag" containing both gloves. Discard in hazardous waste.
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Inspection: Inspect inner gloves for wet spots (DMSO breakthrough). If clean, remove inner

gloves using the same inside-out technique.[1]

Wash: Immediately wash hands with soap and cool water (hot water opens pores and

increases absorption risk).[1][7]

Decontamination & Disposal Workflow
Renzapride is stable.[1][2] Simple water wiping is insufficient.[1]

Spill/Residue 1. Absorb
(Paper Towel/Pad)

2. Surfactant Wash
(Soap/Water)

 Remove Solids 3. Solvent Rinse
(70% Ethanol)

 Remove Residue Hazardous Waste
(Incineration)

Click to download full resolution via product page

Figure 2: Three-stage decontamination process to ensure removal of lipophilic residues.[1]

Disposal Protocol:

Solid Waste: All contaminated gloves, weigh boats, and paper towels must be disposed of as

Hazardous Chemical Waste (do not use general trash).[1]

Liquid Waste: Collect in a dedicated "Solvent Waste" container.[1]

Destruction: The preferred method for benzamide derivatives is Chemical Incineration at

>800°C.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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